Cas no 305849-10-9 (Urea, N-(2-bromo-4-methylphenyl)-N'-phenyl-)

• Product Name: Urea, N-(2-bromo-4-methylphenyl)-N'-phenyl-
• CAS No: 305849-10-9
• MF: C₁₄H₁₃BrN₂O
• MW: 305.169822454453
• CID: 3934373
• PubChem ID: 787520
• Update Time: 2025-04-22

Urea, N-(2-bromo-4-methylphenyl)-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(2-bromo-4-methylphenyl)-N'-phenyl-
• MLS000595118
• Oprea1_266434
• 305849-10-9
• SCHEMBL12218189
• N-(2-bromo-4-methylphenyl)-N'-phenylurea
• Cambridge id 5216362
• SMR000184854
• 3-(2-bromo-4-methylphenyl)-1-phenylurea
• CHEMBL1571459
• AKOS000173759
• 1-(2-bromo-4-methylphenyl)-3-phenylurea
• HMS2519E04
• STL012312

• Inchi： 1S/C14H13BrN2O/c1-10-7-8-13(12(15)9-10)17-14(18)16-11-5-3-2-4-6-11/h2-9H,1H3,(H2,16,17,18)
• InChI Key： DENIZCQWEVMAQS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1NC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 304.02113Da
• Monoisotopic Mass: 304.02113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.1Ų